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Compound Focus: Allyloxy propanol

CAS No.: 6180-67-2

Cat. No.: S3715536

Get Quote

Identified Allyloxy Propanol Compounds

The table below summarizes the available data for related compounds. Please note that specific data on stability under

acidic conditions is missing from the search results.

Compound Name
CAS
Number

Molecular
Formula

Molecular
Weight
(g/mol)

Boiling
Point

Density
(g/cm³)

Flash
Point

Key
Properties &
Applications

3-Allyloxy-1,2-
propanediol [1]

123-34-

2

C₆H₁₂O₃ 132.16 142 °C /

28 mmHg

1.068 at

25°C

98 °C

(closed
cup)

Contains allyl

and hydroxyl
groups; used

in polymer
synthesis,

spin-coating-
free

perovskite
devices, and

as a
precursor for

polymer
electrolytes.

[1]

1-Isopropoxy-3-
(allyloxy)-2-propanol
[2]

61940-

59-8

C₉H₁₈O₃ 174.24 N/A N/A N/A Information

is limited to
basic

identifiers
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Compound Name
CAS
Number

Molecular
Formula

Molecular
Weight
(g/mol)

Boiling
Point

Density
(g/cm³)

Flash
Point

Key
Properties &
Applications

and

structure. [2]

ALLYLOXY
PROPANOL [3]

6180-

67-2

C₆H₁₂O₂ 116.16 186.0 °C

(Predicted)

0.917

(Predicted)

N/A Supplier data

indicates a
price of

$504.28 for
5mg of 95%

purity. [3]

Bis(Allyloxy)Propan-
1-Ol [4]

29595-

46-8

C₉H₁₆O₃ 172.22 250.3 °C

(Predicted)

0.968

(Cal.)

105.2

°C
(Cal.)

The

molecular
structure

contains two
allyloxy

groups. [4]

Recommended Experimental Approach to Determine Stability

Since direct data is unavailable, you can determine the stability of your specific allyloxy propanol compound through

experimental testing. Here is a detailed methodology you can follow in the lab.

Experimental Protocol: Investigating Acid Stability

This protocol outlines a procedure to assess the stability of allyloxy propanol compounds under various acidic

conditions by monitoring the degradation of the compound over time.
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Start: Prepare Acid Solutions

Set up reaction vessels
with different pH buffers

Add allyloxy propanol
compound to each vessel

Incubate at controlled
temperature (e.g., 37°C)

Sample at regular
time intervals

Analyze samples via:
- HPLC/UPLC for quantification

- GC-MS for volatile products
- LC-MS for transformation products

Identify degradation
products and pathways

Determine reaction
kinetics (e.g., k_obs)

Report Stability Profile

Click to download full resolution via product page

1. Solution Preparation
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Prepare a stock solution of the allyloxy propanol compound in a suitable solvent (e.g., water, methanol, or

acetonitrile).
Prepare a series of acidic buffer solutions (e.g., pH 1-5) to simulate a range of acidic conditions. Use common

buffer systems like citrate-phosphate (for pH 3-5) or KCl/HCl (for lower pH). The ionic strength should be kept
constant across buffers.

2. Reaction Setup

In separate reaction vessels (e.g., sealed vials), mix the stock solution of your compound with each buffer
solution. The final concentration of your compound should be suitable for analytical detection (e.g., 0.1-1 mM).

Include a control sample in a neutral pH buffer (e.g., pH 7) for comparison.
Place all vessels in a temperature-controlled environment (e.g., a water bath at 37°C to simulate physiological

conditions, or other temperatures relevant to your application).

3. Sampling and Analysis

At predetermined time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw aliquots from each reaction vial.

Immediately quench the reaction if necessary (e.g., by neutralization, dilution with mobile phase, or rapid
cooling).

Analyze the samples using:
High-Performance Liquid Chromatography (HPLC/UPLC): To quantify the remaining concentration of

the parent compound over time. A decrease in its peak area indicates degradation.
Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS): To identify and characterize any transformation products formed during the reaction [5].

4. Data Processing

Plot the natural logarithm of the remaining compound concentration versus time. A linear plot suggests pseudo-

first-order kinetics. The slope of the line is the observed rate constant ((k_{obs})), which quantifies the
degradation rate [5].

Compare the degradation half-life ((t_{1/2} = \ln(2)/k_{obs})) across different pH levels to build a stability profile.

FAQs on Stability and Troubleshooting

Q1: Why is there no direct data on the acid stability of allyloxy propanols? These compounds are often used as

intermediates or monomers in specialized synthesis (e.g., polymers, electrolytes) [1]. Their stability under standard

storage might be documented in supplier Material Safety Data Sheets (MSDS), but their reactivity under specific

experimental conditions like low pH is typically investigated by the researcher as part of their project.

Q2: What are the likely degradation pathways for an ether like allyloxy propanol under acidic conditions? The

allyl ether group could be susceptible to acid-catalyzed hydrolysis, potentially leading to the formation of allyl alcohol

and the corresponding propylene glycol derivative. The exact pathway and rate would depend on the specific molecular

structure. The experimental protocol above is designed to identify such pathways.
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Q3: My analysis shows unexpected degradation products. What should I do? Unexpected products suggest

complex reaction pathways. Consider:

Using computational chemistry (e.g., Gaussian calculations) to model the molecule's electronic structure and
predict its most vulnerable reactive sites, as done in studies of other organic compounds [5].

Investigating if the degradation is radical-driven by adding radical scavengers (e.g., methanol for sulfate radicals)
to your experiment [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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